Cas no 2098050-87-2 (1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole)

1-[(1-Fluorocyclopentyl)methyl]-2-methyl-1H-imidazole is a fluorinated imidazole derivative characterized by its unique structural features, including a cyclopentyl ring substituted with a fluorine atom and a methylimidazole moiety. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate or bioactive scaffold. The fluorine substitution enhances metabolic stability and may influence binding affinity in target interactions, while the imidazole core offers opportunities for further functionalization. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further support its utility in research and industrial settings.
1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole structure
2098050-87-2 structure
Product Name:1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole
CAS No:2098050-87-2
MF:C10H15FN2
MW:182.237905740738
CID:5725818
PubChem ID:126848000
Update Time:2025-05-23

1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • AKOS040801862
    • 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole
    • 2098050-87-2
    • F1912-3141
    • 1-[(1-fluorocyclopentyl)methyl]-2-methylimidazole
    • Inchi: 1S/C10H15FN2/c1-9-12-6-7-13(9)8-10(11)4-2-3-5-10/h6-7H,2-5,8H2,1H3
    • InChI Key: PVJBSERKQMDPFM-UHFFFAOYSA-N
    • SMILES: FC1(CN2C=CN=C2C)CCCC1

Computed Properties

  • Exact Mass: 182.12192665g/mol
  • Monoisotopic Mass: 182.12192665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 17.8Ų

1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole Pricemore >>

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1-[(1-fluorocyclopentyl)methyl]-2-methyl-1h-imidazole
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Additional information on 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole

1-[(1-Fluorocyclopentyl)methyl]-2-methyl-1H-imidazole: A Comprehensive Overview

The compound 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole, identified by the CAS number 2098050-87-2, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, a class of five-membered aromatic rings containing two nitrogen atoms. The presence of a fluorinated cyclopentyl group and a methyl substituent introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The fluorocyclopentyl group in this compound contributes to its lipophilicity, which is crucial for crossing biological membranes. This feature makes it a promising candidate for drug delivery systems and targeted therapies.

The synthesis of 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole involves a multi-step process, including the preparation of intermediate fluorinated cyclopentane derivatives. Researchers have explored various methodologies, such as nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the yield but also reduced the environmental impact of the production process.

In terms of pharmacological applications, this compound has shown potential as a building block for developing novel antiviral agents. Its ability to inhibit viral replication mechanisms has been studied extensively in recent clinical trials. The methyl group at position 2 of the imidazole ring plays a critical role in stabilizing the molecule's interaction with viral enzymes, thereby enhancing its antiviral efficacy.

Beyond pharmacology, the compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve electrical conductivity without compromising mechanical stability.

The environmental impact of synthetic compounds is a growing concern in modern chemistry. To address this, scientists have investigated the biodegradability of 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole. Preliminary studies suggest that under specific microbial conditions, the compound undergoes partial degradation, reducing its persistence in natural ecosystems. This finding underscores the importance of sustainable practices in chemical synthesis.

In conclusion, 1-[(1-fluorocyclopentyl)methyl]-2-methyl-1H-imidazole represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.

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